1-((R)-3-Iodo-piperidin-1-yl)-ethanone
Overview
Description
1-((R)-3-Iodo-piperidin-1-yl)-ethanone, also known as 3-Iodo-PEA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is a derivative of phenethylamine and has been synthesized using various methods.
Mechanism of Action
The mechanism of action of 1-((R)-3-Iodo-piperidin-1-yl)-ethanone involves its binding to the dopamine transporter (DAT) in the brain. This binding prevents the reuptake of dopamine, leading to an increase in dopamine levels in the brain.
Biochemical and Physiological Effects:
Studies have shown that 1-((R)-3-Iodo-piperidin-1-yl)-ethanone has potential effects on the brain and behavior. It has been found to increase locomotor activity and induce hyperactivity in animal models. It has also been studied for its potential as a treatment for depression and addiction.
Advantages and Limitations for Lab Experiments
One advantage of using 1-((R)-3-Iodo-piperidin-1-yl)-ethanone in lab experiments is its ability to selectively bind to the dopamine transporter. This makes it a useful tool for studying the role of dopamine in the brain. However, one limitation is that it has potential side effects on behavior and may not be suitable for all studies.
Future Directions
There are several potential future directions for research involving 1-((R)-3-Iodo-piperidin-1-yl)-ethanone. One area of interest is the development of new radiotracers for PET imaging. Another potential direction is the study of its effects on other neurotransmitter systems in the brain. Additionally, it may have potential as a therapeutic agent for various neuropsychiatric disorders. Further research is needed to fully understand the potential applications of this compound.
In conclusion, 1-((R)-3-Iodo-piperidin-1-yl)-ethanone is a chemical compound that has potential applications in various fields, including medicinal chemistry, neuroscience, and organic chemistry. Its mechanism of action involves its binding to the dopamine transporter in the brain, leading to an increase in dopamine levels. While it has potential advantages in lab experiments, it also has limitations and potential side effects. Future research may focus on developing new radiotracers, studying its effects on other neurotransmitter systems, and exploring its potential therapeutic applications.
Scientific Research Applications
This compound has been studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and organic chemistry. It has been found to have a potential role as a dopamine transporter ligand and has been used in the development of radiotracers for positron emission tomography (PET) imaging.
properties
IUPAC Name |
1-[(3R)-3-iodopiperidin-1-yl]ethanone |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12INO/c1-6(10)9-4-2-3-7(8)5-9/h7H,2-5H2,1H3/t7-/m1/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JNSKHASSNNUWAF-SSDOTTSWSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCCC(C1)I |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)N1CCC[C@H](C1)I |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12INO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701276649 |
Source
|
| Record name | Ethanone, 1-[(3R)-3-iodo-1-piperidinyl]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701276649 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
253.08 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-((R)-3-Iodo-piperidin-1-yl)-ethanone | |
CAS RN |
1353994-67-8 |
Source
|
| Record name | Ethanone, 1-[(3R)-3-iodo-1-piperidinyl]- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1353994-67-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethanone, 1-[(3R)-3-iodo-1-piperidinyl]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701276649 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-{3-[(Benzyl-cyclopropyl-amino)-methyl]-pyrrolidin-1-yl}-ethanol](/img/structure/B3235065.png)
![N-[1-(2-Amino-ethyl)-piperidin-2-ylmethyl]-acetamide](/img/structure/B3235069.png)
![[4-(2-Hydroxy-ethylamino)-cyclohexyl]-isopropyl-carbamic acid tert-butyl ester](/img/structure/B3235077.png)
![2-[(R)-3-(Benzyl-isopropyl-amino)-pyrrolidin-1-yl]-ethanol](/img/structure/B3235128.png)
